Cas no 58861-90-8 (2-Methyl-5-phenylpyrazine)

• Product Name: 2-Methyl-5-phenylpyrazine
• CAS No: 58861-90-8
• MF: C₁₁H₁₀N₂
• MW: 170.210502147675
• CID: 340604
• PubChem ID: 12565966
• Update Time: 2025-04-19

2-Methyl-5-phenylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-phenylpyrazine
• 58861-90-8
• DZEFFVJHMIUDRM-UHFFFAOYSA-N
• DTXSID80502759
• 59SCV5OIL9
• Pyrazine, 2-methyl-5-phenyl-
• UNII-59SCV5OIL9
• InChI=1/C11H10N2/c1-9-7-13-11(8-12-9)10-5-3-2-4-6-10/h2-8H,1H
• 2-Methyl-5-phenyl-pyrazine
• SCHEMBL2716273
• DB-150238

• Inchi： 1S/C11H10N2/c1-9-7-13-11(8-12-9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： DZEFFVJHMIUDRM-UHFFFAOYSA-N
• SMILES： N1C=C(C)N=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 170.0845
• Monoisotopic Mass: 170.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines